Cas no 1805517-60-5 (2-(Difluoromethyl)-5-iodo-4-nitro-3-(trifluoromethyl)pyridine)

• Product Name: 2-(Difluoromethyl)-5-iodo-4-nitro-3-(trifluoromethyl)pyridine
• CAS No: 1805517-60-5
• MF: C₇H₂F₅IN₂O₂
• MW: 367.999471187592
• CID: 4892180
• Update Time: 2025-05-22

2-(Difluoromethyl)-5-iodo-4-nitro-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-5-iodo-4-nitro-3-(trifluoromethyl)pyridine

• Inchi： 1S/C7H2F5IN2O2/c8-6(9)4-3(7(10,11)12)5(15(16)17)2(13)1-14-4/h1,6H
• InChI Key： QMXRRANYXIYFBI-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(F)F)C(C(F)(F)F)=C1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 295
• XLogP3: 2.9
• Topological Polar Surface Area: 58.7

Additional information on 2-(Difluoromethyl)-5-iodo-4-nitro-3-(trifluoromethyl)pyridine

2-(Difluoromethyl)-5-iodo-4-nitro-3-(trifluoromethyl)pyridine: A Comprehensive Overview

The compound 2-(Difluoromethyl)-5-iodo-4-nitro-3-(trifluoromethyl)pyridine, with the CAS number 1805517-60-5, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique pyridine ring structure, which is substituted with a difluoromethyl group at position 2, an iodo group at position 5, a nitro group at position 4, and a trifluoromethyl group at position 3. These substituents impart the molecule with distinctive electronic and steric properties, making it a valuable tool in various research and industrial applications.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of novel anticancer agents. The presence of the nitro group at position 4 contributes to the molecule's redox properties, which are crucial for its activity against cancer cells. Additionally, the trifluoromethyl group at position 3 enhances the molecule's lipophilicity, improving its bioavailability and ability to penetrate cellular membranes. These features make this compound a promising candidate for further preclinical testing.

In terms of synthesis, researchers have developed efficient methods to construct this complex pyridine derivative. One notable approach involves the use of palladium-catalyzed cross-coupling reactions to introduce the iodo group at position 5. This method not only ensures high yields but also allows for precise control over the stereochemistry of the product. Furthermore, the incorporation of fluorinated substituents (difluoromethyl and trifluoromethyl groups) has been optimized through advanced fluorination techniques, ensuring the stability and purity of the final product.

The compound's electronic properties have also been explored in the context of organic electronics. The pyridine ring serves as a conjugated system that facilitates electron delocalization, making this compound suitable for applications in organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Recent research has demonstrated that modifying the substituents on the pyridine ring can significantly influence its electronic behavior, paving the way for tailored materials with enhanced performance characteristics.

Another area where this compound has shown promise is in agrochemicals. The nitro group at position 4 confers herbicidal activity, while the trifluoromethyl group enhances resistance to metabolic degradation in plants. This combination makes it an attractive candidate for developing new classes of herbicides that are both effective and environmentally friendly.

From a structural standpoint, computational studies have provided insights into the molecular geometry and reactivity of this compound. Density functional theory (DFT) calculations have revealed that the presence of electron-withdrawing groups (nitro and trifluoromethyl) significantly alters the electronic distribution on the pyridine ring, enhancing its electrophilic character. This property is advantageous in various chemical reactions, such as nucleophilic aromatic substitution, where reactivity is critical.

In conclusion, 2-(Difluoromethyl)-5-iodo-4-nitro-3-(trifluoromethyl)pyridine represents a versatile platform for exploring diverse chemical functionalities. Its unique combination of substituents offers opportunities across multiple disciplines, from drug discovery to materials science. As research continues to uncover its potential applications and optimize its synthesis pathways, this compound is poised to play a significant role in advancing modern chemistry.